![molecular formula C15H17F2N3O B2463426 N-(4-Cyano-1-methylpiperidin-4-yl)-2-(2,5-difluorophenyl)acetamide CAS No. 1436332-95-4](/img/structure/B2463426.png)
N-(4-Cyano-1-methylpiperidin-4-yl)-2-(2,5-difluorophenyl)acetamide
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Description
N-(4-Cyano-1-methylpiperidin-4-yl)-2-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H17F2N3O and its molecular weight is 293.318. The purity is usually 95%.
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Scientific Research Applications
Medical Imaging Applications
A compound closely related to "N-(4-Cyano-1-methylpiperidin-4-yl)-2-(2,5-difluorophenyl)acetamide" was synthesized and evaluated as an imaging probe for 5-HT2A receptors. The study found that the compound, due to its ability to penetrate the blood-brain barrier rapidly, could potentially be developed further for positron emission tomography (PET) imaging applications, although specific binding to 5-HT2A receptors was not observed in this case (Prabhakaran et al., 2006).
Material Science and Corrosion Inhibition
In material science, derivatives of acetamide have been synthesized and evaluated for their corrosion inhibition properties. One study synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and tested them as corrosion inhibitors, showing promising results in protecting steel surfaces in acidic and oil medium environments (Yıldırım & Çetin, 2008).
Synthetic Chemistry and Pharmaceutical Applications
Synthetic chemistry research has developed methodologies towards the synthesis of fluorinated compounds, including 3,3-difluoropiperidines, which are of high interest in medicinal chemistry due to their potential as building blocks for drug discovery. The synthetic strategies evaluated could pave the way for the development of new pharmaceuticals (Surmont et al., 2010).
Another study focused on the synthesis and antimicrobial activity of novel azetidine-2-one derivatives of 1H-benzimidazole, highlighting the broad potential of acetamide derivatives in developing new antimicrobial agents (Noolvi et al., 2014).
Antiplasmodial Properties
Research on N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides prepared through a Beckmann rearrangement and trifluoroacetylation sequence showed potential in vitro antiplasmodial properties against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum. This study illustrates the role of acetamide derivatives in developing antimalarial drugs (Mphahlele et al., 2017).
Properties
IUPAC Name |
N-(4-cyano-1-methylpiperidin-4-yl)-2-(2,5-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F2N3O/c1-20-6-4-15(10-18,5-7-20)19-14(21)9-11-8-12(16)2-3-13(11)17/h2-3,8H,4-7,9H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXINWYHOBDKTKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)(C#N)NC(=O)CC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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